molecular formula C12H17NO6 B8735575 2-(2-(2-(3-Nitrophenoxy)ethoxy)ethoxy)ethanol CAS No. 140188-51-8

2-(2-(2-(3-Nitrophenoxy)ethoxy)ethoxy)ethanol

Cat. No.: B8735575
CAS No.: 140188-51-8
M. Wt: 271.27 g/mol
InChI Key: UNSIRHRSLSVGNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(2-(3-Nitrophenoxy)ethoxy)ethoxy)ethanol is a useful research compound. Its molecular formula is C12H17NO6 and its molecular weight is 271.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

140188-51-8

Molecular Formula

C12H17NO6

Molecular Weight

271.27 g/mol

IUPAC Name

2-[2-[2-(3-nitrophenoxy)ethoxy]ethoxy]ethanol

InChI

InChI=1S/C12H17NO6/c14-4-5-17-6-7-18-8-9-19-12-3-1-2-11(10-12)13(15)16/h1-3,10,14H,4-9H2

InChI Key

UNSIRHRSLSVGNK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OCCOCCOCCO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

While stirring a mixture of 27.8 g of m-nitrophenol, 120 ml of N,N-dimethylformamide, and 25 g of potassium carbonate at 80° C., 37 g of 2-(2-(2-chloroethoxy)ethoxy)-ethanol was added dropwise to the mixture. After stirring the mixture for one hour at 80° C., 200 ml of ethyl acetate and 200 ml of water were added to the reaction mixture and the ethyl acetate layer was extracted. The ethyl acetate layer was washed with 200 ml of water and concentrated to remove ethyl acetate to provide 2-(2-(2-(3-nitrophenoxy)ethoxy)ethoxy)ethanol (1-A).
Quantity
27.8 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
37 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three

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